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Compound of Interest

Compound Name: NIBR-17

Cat. No.: B10854049 Get Quote

A comprehensive review of the available scientific literature and data reveals no public

information on a compound designated "NIBR-17" in the context of apoptosis induction.

Extensive searches of scientific databases and public records did not yield any specific

information regarding a molecule with the identifier "NIBR-17." The acronym "NIBR" is

associated with the Novartis Institutes for BioMedical Research, suggesting that "NIBR-17"

may be an internal codename for a compound that has not yet been publicly disclosed or

published in peer-reviewed literature.

Therefore, it is not possible to provide an in-depth technical guide, including quantitative data,

experimental protocols, and signaling pathway diagrams, as requested.

While no data exists for "NIBR-17," research has been conducted on other molecules and

pathways involving the number "17" that are linked to apoptosis. These are distinct from "NIBR-
17" but are mentioned here for informational purposes:

AMP-17: An antimicrobial peptide that has been shown to induce apoptosis in human

leukemia cells. Its mechanism is thought to involve the disruption of cancer cell membranes,

leading to increased intracellular calcium, generation of reactive oxygen species (ROS), and

mitochondrial dysfunction.

Vitamin B17 (Amygdalin): A naturally occurring compound that has been investigated for its

potential anticancer effects.[1][2][3] Some studies suggest it may induce apoptosis through
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the intrinsic pathway by modulating the expression of Bcl-2 family proteins and activating

caspases.[2][3]

miR-17: A microRNA that can sensitize breast cancer cells to chemotherapy-induced

apoptosis.[4] Its mechanism involves the regulation of Akt1, leading to the induction of p53

and the apoptotic cascade.[4]

Interleukin-17 (IL-17): A cytokine that can have dual roles in cancer, either promoting or

inhibiting tumor growth depending on the context.[5] In some settings, IL-17 has been shown

to induce apoptosis of vascular endothelial cells by activating caspase-3 and -9 and altering

the Bax/Bcl-2 ratio.[6] Conversely, in the context of mycobacterial infection, IL-17 can inhibit

macrophage apoptosis.[7]

A 17-Apoptosis-Related Gene Signature: A set of 17 genes related to apoptosis that has

been identified as a prognostic marker in bladder cancer.[8] This signature can predict

overall survival and is associated with immune infiltration in the tumor microenvironment.[8]

Should information regarding "NIBR-17" become publicly available in the future, a detailed

technical guide on its apoptosis induction pathways could be compiled. At present, the scientific

community awaits any such disclosures from Novartis or other research institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. eurekaselect.com [eurekaselect.com]

2. researchgate.net [researchgate.net]

3. The Postulated Mechanism of Action of Amygdalin (Vitamin B17) on Cancer Cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. miR-17/20 sensitization of breast cancer cells to chemotherapy-induced apoptosis
requires Akt1 - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.researchgate.net/publication/365732391_The_Postulated_Mechanism_of_Action_of_Amygdalin_Vitamin_B17_on_Cancer_Cells
https://pubmed.ncbi.nlm.nih.gov/36424774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4011585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4011585/
https://pubmed.ncbi.nlm.nih.gov/39673782/
https://pubmed.ncbi.nlm.nih.gov/21872532/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2015.00498/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9647203/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9647203/
https://www.benchchem.com/product/b10854049?utm_src=pdf-body
https://www.benchchem.com/product/b10854049?utm_src=pdf-custom-synthesis
https://www.eurekaselect.com/article/127822
https://www.researchgate.net/publication/365732391_The_Postulated_Mechanism_of_Action_of_Amygdalin_Vitamin_B17_on_Cancer_Cells
https://pubmed.ncbi.nlm.nih.gov/36424774/
https://pubmed.ncbi.nlm.nih.gov/36424774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4011585/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4011585/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. The role of interleukin 17 in cancer: a systematic review - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. IL-17 induces apoptosis of vascular endothelial cells: a potential mechanism for human
acute coronary syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Frontiers | IL-17A Promotes Intracellular Growth of Mycobacterium by Inhibiting Apoptosis
of Infected Macrophages [frontiersin.org]

8. A novel 17 apoptosis-related genes signature could predict overall survival for bladder
cancer and its associations with immune infiltration - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-depth Technical Guide: The Apoptosis Induction
Pathways of NIBR-17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854049#nibr-17-and-apoptosis-induction-
pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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